1-[(4-methylphenyl)acetyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(benzotriazol-1-yl)-2-(4-methylphenyl)ethanone
• InChI: InChI=1S/C15H13N3O/c1-11-6-8-12(9-7-11)10-15(19)18-14-5-3-2-4-13(14)16-17-18/h2-9H,10H2,1H3
• InChI Key: SEEMYCZADPGZAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

1-[(4-methylphenyl)acetyl]-1H-1,2,3-benzotriazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as MPA-BTA and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MPA-BTA involves its interaction with specific enzymes and proteins in the body. It has been shown to inhibit the activity of protein tyrosine phosphatases, which play a key role in regulating cell signaling pathways. This inhibition leads to the activation of downstream signaling pathways that can induce apoptosis and inhibit angiogenesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPA-BTA are varied and complex. In addition to its effects on protein tyrosine phosphatases, it has also been shown to inhibit the activity of other enzymes and proteins, including histone deacetylases and DNA methyltransferases. These effects can lead to changes in gene expression and cellular function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPA-BTA in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to selectively target specific pathways and study their effects. However, one limitation of using MPA-BTA is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on MPA-BTA. One area of interest is its potential as a cancer treatment, as it has been shown to induce apoptosis in cancer cells. Additionally, researchers may explore its potential as a treatment for autoimmune diseases, as it has been shown to inhibit the activity of specific immune cells. Finally, further research may be conducted to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of MPA-BTA involves a multi-step process that begins with the reaction of 4-methylbenzoyl chloride and sodium azide to form 4-methylbenzoyl azide. This is then reacted with 2-aminophenol to form 4-methylphenyl-1,2,3-benzotriazole. Finally, acetic anhydride is added to this compound to form MPA-BTA.

Scientific Research Applications

MPA-BTA has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, including inhibition of protein tyrosine phosphatases, induction of apoptosis, and inhibition of angiogenesis. These effects make it a promising candidate for the development of new drugs for the treatment of cancer, autoimmune diseases, and other conditions.